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Compound of Interest

Compound Name: aluminium chloride hexahydrate

Cat. No.: B8786481 Get Quote

Technical Support Center: Handling of
Aluminium Chloride Hexahydrate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the decomposition of aluminium
chloride hexahydrate (AlCl₃·6H₂O) upon heating.

Frequently Asked Questions (FAQs)
Q1: Why does aluminium chloride hexahydrate decompose when heated?

A1: When heated, aluminium chloride hexahydrate undergoes hydrolysis, where the water of

hydration reacts with the aluminium chloride. This reaction forms aluminium oxide (Al₂O₃),

hydrogen chloride (HCl) gas, and water vapor, instead of the desired anhydrous aluminium

chloride (AlCl₃).[1] This decomposition becomes noticeable at approximately 90°C and

proceeds rapidly around 150°C.[2]

Q2: What are the primary methods to prevent the decomposition of aluminium chloride
hexahydrate during heating?

A2: The two most effective methods to prevent decomposition and obtain anhydrous aluminium

chloride are:
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Heating in a stream of dry hydrogen chloride (HCl) gas: The presence of HCl gas

suppresses the hydrolysis reaction by Le Chatelier's principle.

Reaction with thionyl chloride (SOCl₂): Thionyl chloride is a strong dehydrating agent that

reacts with the water of hydration to form gaseous byproducts (sulfur dioxide and HCl),

leaving behind anhydrous aluminium chloride.[1][3]

Q3: Can I use other dehydrating agents like sulfuric acid?

A3: While sulfuric acid is a powerful dehydrating agent, it is not suitable for this purpose as it

can react with chlorides to produce sulfates and HCl gas, leading to a complex and impure

product mixture.

Q4: What is the appearance of properly prepared anhydrous aluminium chloride?

A4: Pure anhydrous aluminium chloride is a white or pale yellow crystalline solid.[4] A yellow

color can indicate the presence of iron impurities, often from the starting material or reaction

vessel.[3]

Q5: How should I store anhydrous aluminium chloride?

A5: Anhydrous aluminium chloride is highly hygroscopic and will readily absorb moisture from

the air to reform the hexahydrate. It should be stored in a tightly sealed container in a

desiccator or under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guides
Method 1: Heating in a Stream of Dry Hydrogen Chloride
Gas
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Problem Probable Cause(s) Solution(s)

The final product is a white

powder that is not anhydrous

AlCl₃ (likely Al₂O₃ or a basic

chloride).

1. The stream of HCl gas was

not sufficient to suppress

hydrolysis. 2. The HCl gas was

not properly dried. 3. The

heating temperature was too

high or increased too rapidly.

1. Ensure a continuous and

steady flow of dry HCl gas

throughout the heating

process. 2. Pass the HCl gas

through a drying agent such as

concentrated sulfuric acid or

anhydrous calcium chloride

before it enters the reaction

tube. 3. Heat the aluminium

chloride hexahydrate slowly

and maintain the temperature

within the recommended

range.

The yield of anhydrous AlCl₃ is

low.

1. Some of the product may

have been lost due to

sublimation if the collection

area was not sufficiently

cooled. 2. Incomplete reaction

due to insufficient heating time

or temperature.

1. Ensure the collection part of

the apparatus is adequately

cooled to condense the

sublimed AlCl₃. 2. Increase the

reaction time or temperature

gradually, while monitoring the

reaction progress.

The product is yellow. Contamination with iron.

Use high-purity starting

materials and ensure the

reaction apparatus is

thoroughly clean. If iron

contamination is a persistent

issue, purification by

sublimation may be necessary.

[3]

Method 2: Reaction with Thionyl Chloride
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Problem Probable Cause(s) Solution(s)

The reaction is too vigorous

and difficult to control.

The thionyl chloride was added

too quickly.

Add the thionyl chloride

dropwise to the aluminium

chloride hexahydrate,

especially during the initial

stages of the reaction.

The final product is not

completely anhydrous.

Insufficient amount of thionyl

chloride was used.

Use a molar excess of thionyl

chloride to ensure complete

reaction with all six water

molecules of the hexahydrate.

A molar ratio of SOCl₂ to

AlCl₃·6H₂O greater than 3:1 is

recommended.[5]

The product is contaminated

with residual thionyl chloride.

Incomplete removal of excess

thionyl chloride after the

reaction.

After the reaction is complete,

distill off the excess thionyl

chloride under reduced

pressure.[6] Gently heating the

product can also help remove

any remaining volatile

impurities.

The yield is lower than

expected.

1. Loss of product during

filtration and transfer. 2.

Incomplete reaction.

1. Handle the resulting slurry

carefully during filtration to

minimize mechanical losses. 2.

Ensure the reaction mixture is

refluxed for a sufficient amount

of time to drive the reaction to

completion.

Data Presentation
Table 1: Comparison of Methods for Preparing Anhydrous Aluminium Chloride
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Parameter Heating in Dry HCl Stream
Reaction with Thionyl

Chloride

Principle Suppression of hydrolysis Chemical dehydration

Typical Yield 60-82%[7]
Generally high, can be

quantitative

Purity

High, but can be contaminated

with iron if not handled

carefully.

High, with proper removal of

excess reagent.

Key Equipment
Tube furnace, gas drying train,

gas flow controller

Round-bottom flask,

condenser, heating mantle

Safety Concerns
Handling of corrosive and toxic

HCl gas.

Handling of highly corrosive

and toxic thionyl chloride,

which reacts violently with

water.[3]

Reaction Temperature 150-400°C
Reflux temperature of thionyl

chloride (approx. 76°C)[5]

Experimental Protocols
Protocol 1: Preparation of Anhydrous Aluminium
Chloride by Heating in a Stream of Dry Hydrogen
Chloride Gas
Objective: To dehydrate aluminium chloride hexahydrate to anhydrous aluminium chloride by

heating in a stream of dry hydrogen chloride gas.

Materials:

Aluminium chloride hexahydrate (AlCl₃·6H₂O)

Concentrated sulfuric acid (for drying HCl gas)

Source of hydrogen chloride gas
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Equipment:

Tube furnace

Quartz or borosilicate glass reaction tube

Gas washing bottle (for drying HCl)

Cold trap or condenser for product collection

Flow meter for HCl gas

Appropriate tubing and connectors resistant to HCl

Procedure:

Set up the apparatus in a well-ventilated fume hood.

Place a known amount of finely ground aluminium chloride hexahydrate into the center of

the reaction tube.

Assemble the gas train, passing the hydrogen chloride gas through a gas washing bottle

containing concentrated sulfuric acid to ensure it is dry.

Connect the outlet of the reaction tube to a cold trap or condenser to collect the sublimed

anhydrous aluminium chloride.

Start a slow and steady flow of dry hydrogen chloride gas through the reaction tube.

Slowly heat the furnace to around 150-200°C and maintain this temperature for 1-2 hours to

drive off the bulk of the water.

Gradually increase the temperature to 300-400°C and maintain for another 2-3 hours to

ensure complete dehydration and sublimation of the anhydrous aluminium chloride.

The anhydrous aluminium chloride will sublime and deposit in the cooler part of the tube or in

the cold trap.
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After the reaction is complete, allow the apparatus to cool to room temperature under a

continuous flow of dry HCl gas.

Once cooled, quickly transfer the anhydrous aluminium chloride to a dry, airtight container for

storage.

Protocol 2: Preparation of Anhydrous Aluminium
Chloride using Thionyl Chloride
Objective: To prepare anhydrous aluminium chloride from its hexahydrate by reaction with

thionyl chloride.

Materials:

Aluminium chloride hexahydrate (AlCl₃·6H₂O)

Thionyl chloride (SOCl₂)

Equipment:

Round-bottom flask

Reflux condenser with a drying tube (e.g., filled with CaCl₂)

Heating mantle

Dropping funnel

Stirring apparatus (magnetic stirrer and stir bar)

Filtration apparatus (e.g., Büchner funnel and flask)

Vacuum source for distillation

Procedure:

Set up the reaction apparatus in a fume hood. All glassware must be thoroughly dried.
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Place a known amount of aluminium chloride hexahydrate into the round-bottom flask.

Add an excess of thionyl chloride to the flask. A molar ratio of SOCl₂ to AlCl₃·6H₂O of at least

4:1 is recommended.[6]

The reaction will start immediately, with the evolution of sulfur dioxide and hydrogen chloride

gas.

Once the initial vigorous reaction subsides, heat the mixture to reflux (approximately 76°C)

and maintain for 2-4 hours.[5]

After the reflux period, allow the mixture to cool to room temperature.

The anhydrous aluminium chloride will precipitate as a solid.

Filter the resulting slurry to collect the solid anhydrous aluminium chloride. The filtrate, which

is excess thionyl chloride, can be recovered.[3]

Wash the solid product with a small amount of dry solvent (e.g., dichloromethane) to remove

any residual impurities.

Dry the anhydrous aluminium chloride under vacuum to remove any remaining solvent and

traces of thionyl chloride.

Store the final product in a tightly sealed container in a desiccator.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b8786481?utm_src=pdf-body
https://patents.google.com/patent/CN103708518A/en
https://patents.google.com/patent/CN103708518B/en
https://www.funcmater.com/aluminum-chloride-production-process.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8786481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AlCl₃·6H₂O(s)
(Aluminium Chloride Hexahydrate)

Heat (>90°C) Decomposition ProductsHydrolysis

Al₂O₃(s)
(Aluminium Oxide)

HCl(g)
(Hydrogen Chloride)

H₂O(g)
(Water)

Click to download full resolution via product page

Caption: Decomposition pathway of aluminium chloride hexahydrate upon heating.
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Apparatus Setup

Reaction

Product Handling

Place AlCl₃·6H₂O in tube

Assemble gas train with drying agent

Connect to cold trap

Start dry HCl gas flow

Heat to 150-200°C

Increase heat to 300-400°C

Sublimation and collection of AlCl₃

Cool under HCl flow

Transfer to airtight container

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of anhydrous AlCl₃ using a dry HCl stream.
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Reaction

Workup and Purification

Combine AlCl₃·6H₂O and SOCl₂

Reflux the mixture

Cool to room temperature

Filter the slurry

Wash the solid product

Dry under vacuum

Store in desiccator

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of anhydrous AlCl₃ using thionyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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